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Compound of Interest

Compound Name: 2'-Nitroacetophenone

Cat. No.: B117912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 2'-
Nitroacetophenone, a key intermediate in organic synthesis, particularly in the pharmaceutical

and dye industries. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of research.

Hazard Identification and Classification
2'-Nitroacetophenone is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Skin Irritation Category 2 H315: Causes skin irritation[4]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[4]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[4]

Signal Word: Warning[1][2][4]

Hazard Pictogram:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of 2'-Nitroacetophenone is fundamental

to its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₇NO₃[1]

Molecular Weight 165.15 g/mol [1][2]

Appearance
Yellow crystalline powder or liquid dependent on

ambient temperature[5]

Melting Point 23-27 °C (lit.)[2]

Boiling Point 159 °C at 16 mmHg (lit.)[2]

Flash Point 112 °C (233.6 °F) - closed cup[2]

Solubility
Insoluble in water. Soluble in alcohol, ether, and

chloroform.[1][6]

Stability Stable under normal conditions.[6][7]

Toxicological Data
The toxicity of 2'-Nitroacetophenone has been determined through animal studies. These

values are crucial for risk assessment.

Table 3: Acute Toxicity Data

Route of Exposure Species LD50 Value

Oral Rat 1600 mg/kg[5]

Oral Mouse 800 mg/kg[5]

Dermal Mammal >20000 mg/kg[5]

Experimental Protocols
The following are generalized experimental protocols based on OECD guidelines for the

determination of the toxicological data presented above. Specific details of the studies

conducted on 2'-Nitroacetophenone are not publicly available.
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Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)
This method is designed to classify a substance into a toxicity class based on a stepwise

procedure with a minimum number of animals.

Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant

females are used.[5] Animals are acclimatized for at least five days before dosing.

Dose Preparation and Administration: The test substance is typically administered in a

constant volume by varying the concentration. Administration is via gavage using a stomach

tube.[2]

Procedure: A stepwise procedure is used, with three animals per step. Dosing starts at a

predetermined level (e.g., 300 mg/kg). The outcome (survival or death) determines the next

step, which could involve dosing at a lower or higher fixed dose level (5, 50, 300, or 2000

mg/kg).

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[3] Body weight is recorded weekly.

Endpoint: The LD50 is determined based on the dose at which mortality is observed.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Animal Selection: Healthy, young adult albino rabbits are typically used.

Preparation: The fur on the dorsal area of the trunk of the animal is clipped 24 hours before

the test.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area

(approx. 6 cm²) of the skin and covered with a gauze patch and non-irritating tape.
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Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The observations are scored, and the potential for skin

irritation is determined.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential of a substance to produce reversible or irreversible changes in

the eye.

Animal Selection: Healthy, adult albino rabbits are used.

Procedure: A single dose (0.1 mL of liquid or 0.1 g of solid) of the test substance is instilled

into the conjunctival sac of one eye of the animal. The other eye remains untreated and

serves as a control.[8]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[8]

Reactions of the cornea, iris, and conjunctiva are scored.

Endpoint: The potential for eye irritation is determined based on the severity and reversibility

of the observed ocular lesions.

Safety and Handling Precautions
A systematic approach to handling 2'-Nitroacetophenone is essential to minimize exposure

and ensure a safe working environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure safety showers and eyewash stations are readily accessible.[7]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[9]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, and in cases of potential for significant exposure,

consider additional protective clothing.

Respiratory Protection: If working outside a fume hood or if dust is generated, use a NIOSH-

approved respirator with an appropriate cartridge.[5]

Handling Procedures
Avoid all personal contact, including inhalation of dust or vapors.[5]

Do not eat, drink, or smoke in the work area.[9]

Wash hands thoroughly after handling.[9]

Avoid formation of dust and aerosols.[10]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[9][11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[9][11]

If on Skin: Immediately remove all contaminated clothing. Rinse skin with water/shower.[11]

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration.[9]

Spill Response
Minor Spills: Clean up spills immediately. Avoid generating dust. Use dry clean-up

procedures.[5] Dampen with water to prevent dusting before sweeping.[5] Place in a

suitable, labeled container for disposal.
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Major Spills: Evacuate the area. Alert emergency responders.[5] Wear appropriate PPE and

contain the spill.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place.[9][10] Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[3][9]
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Caption: Workflow for identifying and mitigating hazards associated with 2'-
Nitroacetophenone.
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PPE Selection Logic Based on Hazards
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Caption: Relationship between specific hazards of 2'-Nitroacetophenone and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117912#2-nitroacetophenone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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